2-{1-[(4-fluorophenyl)carbonyl]-3-oxopiperazin-2-yl}-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[1-(4-fluorobenzoyl)-3-oxopiperazin-2-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H20FN3O4/c1-28-16-4-2-3-15(11-16)23-18(25)12-17-19(26)22-9-10-24(17)20(27)13-5-7-14(21)8-6-13/h2-8,11,17H,9-10,12H2,1H3,(H,22,26)(H,23,25)
• InChI Key: MKNASCFCXDWJQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CC2C(=O)NCCN2C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3O4
• Molecular Weight: 385.4 g/mol

Description

This compound is a piperazine-based acetamide derivative characterized by:

• A 3-oxopiperazine core substituted with a 4-fluorophenyl carbonyl group at the N1 position.
• An N-(3-methoxyphenyl)acetamide side chain at the C2 position of the piperazine ring.

This structural framework is commonly observed in ligands targeting G-protein-coupled receptors (GPCRs) or enzymes involved in inflammation and neurotransmission .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[(4-fluorophenyl)carbonyl]-3-oxopiperazin-2-yl}-N-(3-methoxyphenyl)acetamide typically involves multiple steps, including the formation of the piperazine ring and subsequent functionalization. One common method involves the reaction of 4-fluorobenzoyl chloride with piperazine to form the intermediate 1-(4-fluorophenyl)piperazine. This intermediate is then reacted with 3-methoxyphenylacetic acid under specific conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to increase yield and reduce costs. This can include the use of catalysts, improved reaction conditions, and purification techniques to ensure the compound meets the required purity standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions

2-{1-[(4-fluorophenyl)carbonyl]-3-oxopiperazin-2-yl}-N-(3-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the molecule.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

2-{1-[(4-fluorophenyl)carbonyl]-3-oxopiperazin-2-yl}-N-(3-methoxyphenyl)acetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and receptor binding.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{1-[(4-fluorophenyl)carbonyl]-3-oxopiperazin-2-yl}-N-(3-methoxyphenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting or activating their function. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with 3-Oxopiperazine Cores

Table 1: Key Structural Analogues and Their Features

Compound Name	Substituents	Molecular Weight	Key Differences vs. Target Compound	Reference
Target Compound	4-Fluorophenyl carbonyl, 3-methoxyphenyl acetamide	399.38*	Reference
N-(4-Chlorophenyl)-2-{1-[(4-ethylpiperazinyl)acetyl]-3-oxopiperazin-2-yl}acetamide	4-Chlorophenyl, 4-ethylpiperazinyl acetyl	447.91	Chlorine substituent; ethylpiperazine enhances solubility
2-[1-(Chloroacetyl)-3-oxopiperazin-2-yl]-N-(4-methoxyphenyl)acetamide	Chloroacetyl, 4-methoxyphenyl acetamide	339.77	Chloroacetyl group; 4-methoxy vs. 3-methoxy substitution
2-{1-[(4-Fluorophenyl)carbonyl]-3-oxopiperazin-2-yl}-N-(4-methylphenyl)acetamide	4-Fluorophenyl carbonyl, 4-methylphenyl acetamide	383.41	Methyl vs. methoxy substitution; altered lipophilicity

Notes:

• Molecular weights are calculated based on provided formulae.
• 4-Methoxy vs.
• Fluorine vs. Chlorine : The 4-fluorophenyl group offers stronger electron-withdrawing effects than chlorine, possibly enhancing metabolic stability .

Pharmacological and Physicochemical Comparisons

Metabolic Stability

• The 4-fluorophenyl group in the target compound enhances resistance to oxidative metabolism compared to non-halogenated analogues (e.g., N-(3-methoxyphenyl)acetamide derivatives with phenyl groups) .
• 3-Methoxy substitution improves aqueous solubility relative to 4-methylphenyl analogues (e.g., 2-{1-[(4-fluorophenyl)carbonyl]-3-oxopiperazin-2-yl}-N-(4-methylphenyl)acetamide ), which exhibit higher lipophilicity .

Receptor Binding Profiles

• The N-(3-methoxyphenyl)acetamide moiety in the target compound may confer selectivity for serotonin or melatonin receptors, as seen in structurally related compounds like UCM765 () .